Cas no 109194-69-6 (Phenol, 4-[5-(1E)-1-propen-1-yl-2-benzofuranyl]-)
109194-69-6 structure
Product Name:Phenol, 4-[5-(1E)-1-propen-1-yl-2-benzofuranyl]-
Phenol, 4-[5-(1E)-1-propen-1-yl-2-benzofuranyl]- Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-[5-(1-propenyl)-2-benzofuranyl]-, (E)-
- Phenol, 4-[5-(1E)-1-propen-1-yl-2-benzofuranyl]-
- CHEMBL2147422
- 109194-69-6
- 2-(4-hydroxyphenyl)-5-(E)-propenylbenzofuran
- Q27137591
- 4-{5-[(1E)-prop-1-en-1-yl]-1-benzofuran-2-yl}phenol
- CHEBI:69252
- BDBM50391887
- DTXSID801253246
- 4-[5-(1E)-1-Propen-1-yl-2-benzofuranyl]phenol
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- Inchi: 1S/C17H14O2/c1-2-3-12-4-9-16-14(10-12)11-17(19-16)13-5-7-15(18)8-6-13/h2-11,18H,1H3/b3-2+
- InChI Key: OAMUEWCGJSSPRS-NSCUHMNNSA-N
- SMILES: C1(O)=CC=C(C2=CC3=CC(/C=C/C)=CC=C3O2)C=C1
Computed Properties
- Exact Mass: 250.099379685g/mol
- Monoisotopic Mass: 250.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 317
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 33.4Ų
Phenol, 4-[5-(1E)-1-propen-1-yl-2-benzofuranyl]- Related Literature
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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